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Compound of Interest |

Compound Name: 2-Tert-butoxyacetamide
CAS No.: 1245649-94-8
Cat. No.: B1321720
Get Quote
. J

An Essential Safety and Operations Manual for Laboratory Professionals

In the dynamic landscape of scientific research and pharmaceutical development, the
paramount importance of laboratory safety cannot be overstated. As a Senior Application
Scientist, this guide is crafted to provide you with an in-depth, procedural framework for the
safe handling of 2-Tert-butoxyacetamide. Our commitment extends beyond supplying
chemical reagents; we aim to be your trusted partner in ensuring a safe and efficient research
environment. This document is structured to offer immediate, essential safety and logistical
information, empowering you to work with confidence and precision.

The conflicting hazard classifications for 2-Tert-butoxyacetamide in available safety literature
underscore the critical need for a cautious and well-informed approach to its handling. While
some sources may not classify it as hazardous under OSHA's 2012 Hazard Communication
Standard, others indicate potential for harm if swallowed, skin and eye irritation, and respiratory
irritation.[1][2] Therefore, adhering to a robust personal protective equipment (PPE) protocol is
not merely a recommendation but a foundational aspect of responsible laboratory practice.

Hazard Assessment and Chemical Properties
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A thorough understanding of the substance is the first line of defense. Below is a summary of
the known properties and potential hazards associated with 2-Tert-butoxyacetamide.

Property Data

Chemical Name N-tert-Butylacetamide
Synonyms 2-Tert-butoxyacetamide
CAS Number 762-84-5

Molecular Formula CeH13NO

Molecular Weight 115.17 g/mol
Appearance White crystalline solid
Melting Point 96 -98 °C

Harmful if swallowed, Causes skin irritation,
Potential Hazards Causes serious eye irritation, May cause

respiratory irritation[2]

Personal Protective Equipment (PPE): A Multi-
layered Defense

The selection and proper use of PPE are critical for minimizing exposure to 2-Tert-
butoxyacetamide.[3][4][5] The following protocols are based on a comprehensive evaluation
of potential risks and are designed to provide a robust shield against contamination.

Core PPE Requirements

For all procedures involving 2-Tert-butoxyacetamide, the following minimum PPE is
mandatory:[6][7]

o Laboratory Coat: A clean, buttoned lab coat serves as the primary barrier to protect your
clothing and skin from accidental spills and contamination.

o Eye Protection: Safety glasses with side shields are the minimum requirement.[6] However,
for tasks with a higher risk of splashes or aerosol generation, chemical splash goggles are
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strongly recommended.[7]

o Gloves: Chemical-resistant gloves are essential. Nitrile gloves are a common and effective
choice for handling many laboratory chemicals.[7] It is crucial to inspect gloves for any signs
of degradation or perforation before each use and to change them immediately if
contamination is suspected.

o Footwear: Closed-toe shoes are required to protect the feet from spills and falling objects.[7]

Enhanced PPE for Specific Procedures

Certain laboratory operations may generate dust or aerosols, necessitating an elevated level of
protection.

e Weighing and Transferring Solid Material: When weighing or transferring 2-Tert-
butoxyacetamide powder, it is imperative to perform these tasks within a certified chemical
fume hood to minimize the risk of inhalation.[8] If a fume hood is not available, a balance
enclosure or a downdraft table should be utilized. In such scenarios, respiratory protection
may be required.

o Respiratory Protection: If there is a potential for inhaling fine powders, a fit-tested N95
respirator should be used.[9] For situations with a higher risk of exposure or in poorly
ventilated areas, a half-mask or full-face respirator with appropriate cartridges may be
necessary.[7] All personnel required to wear respirators must be properly trained and fit-
tested in accordance with OSHA regulations.[3]

o Face Shield: When handling larger quantities of the compound or when there is a significant
splash risk, a face shield should be worn in addition to safety goggles to provide full facial
protection.[7]

Operational Workflow for Safe Handling

A systematic approach to handling 2-Tert-butoxyacetamide, from preparation to disposal, is
crucial for maintaining a safe laboratory environment. The following workflow diagram
illustrates the key steps and decision points.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/product/b1321720/docs?utm_src=pdf-body#a-comprehensive-guide-to-personal-protective-equipment-for-handling-2-tert-butoxyacetamide
https://www.benchchem.com/product/b1321720/docs?utm_src=pdf-body#a-comprehensive-guide-to-personal-protective-equipment-for-handling-2-tert-butoxyacetamide
https://www.safety.duke.edu/sites/default/files/GuidelinesToxicPowders.docx
https://www.cdc.gov/niosh/docs/2023-130/2023-130.pdf?id=10.26616/NIOSHPUB2023130
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.clarionsafety.com/blog/osha-ppe-standards-for-laboratories
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/product/b1321720/docs?utm_src=pdf-body#a-comprehensive-guide-to-personal-protective-equipment-for-handling-2-tert-butoxyacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321720?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

[Review Safety Data Sheet (SDSD
[Gather Appropriate PPIa

E’repare Designated Work Area in Fume Hooa

Hangling
y

GVeigh and Transfer ChemicaD

Perform Experiment

No Yes

Cleanup & Digposal

Gecontaminate Work Surfaces and Equipment Gollow Emergency Spill Response ProtocoD

Segregate Waste

[Dispose of Waste via EHS)

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Tert-butoxyacetamide.
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Step-by-Step Handling and Disposal Plan

Adherence to a detailed, procedural plan is essential for minimizing risk and ensuring
regulatory compliance.

Pre-Operational Checklist

e Consult the SDS: Always review the most current Safety Data Sheet provided by the supplier
before beginning any work.[10]

e Hazard Assessment: Conduct a thorough risk assessment for the specific procedure being
performed.[3]

e Assemble PPE: Ensure all necessary PPE is readily available and in good condition.

» Designate Work Area: Prepare a clean and designated workspace, preferably within a
chemical fume hood.[8]

Operational Protocol

e Don PPE: Put on all required personal protective equipment before entering the designated
work area.

* Weighing and Handling:

o Perform all manipulations of solid 2-Tert-butoxyacetamide within a fume hood to control
dust.[8]

o Use a spatula or other appropriate tool to transfer the chemical, avoiding the creation of
airborne dust.

o If weighing outside of a fume hood is unavoidable, use a balance with a draft shield.
e Solution Preparation:
o When dissolving the solid, add it slowly to the solvent to avoid splashing.

o Ensure the vessel is appropriately sized and vented if any gas evolution is anticipated.
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e Post-Experiment:

o Upon completion of the experiment, decontaminate all surfaces and equipment that may
have come into contact with the chemical. Use a suitable solvent and cleaning agent.

Waste Disposal Plan

Given the conflicting hazard information, all waste materials contaminated with 2-Tert-
butoxyacetamide should be treated as hazardous waste.[11][12]

o Waste Segregation:

o Solid Waste: Collect all contaminated solid waste, including gloves, weigh boats, and
paper towels, in a designated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing 2-Tert-butoxyacetamide in a separate,
sealed, and labeled hazardous waste container. Do not mix with incompatible waste
streams.[12]

o Container Labeling: All waste containers must be labeled with the words "Hazardous Waste,"
the full chemical name of the contents, and the approximate concentration.

» Disposal: Arrange for the disposal of all hazardous waste through your institution's
Environmental Health and Safety (EHS) office.[13] Under no circumstances should this
chemical be disposed of down the sanitary sewer.[12][14]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[2] Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[2]
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 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2]

o Spill: In the case of a small spill, and if it is safe to do so, contain the spill with an inert
absorbent material and place it in a sealed container for hazardous waste disposal. For large
spills, evacuate the area and contact your institution's EHS department immediately.

By adhering to these rigorous safety protocols, you contribute to a culture of safety and
excellence within your laboratory. This guide serves as a foundational resource, and it is
incumbent upon every researcher to remain vigilant and informed about the specific hazards of
the materials they handle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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